Cas no 780818-95-3 (N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-{(furan-2-yl)methylamino}acetamide)

• Product Name: N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-{(furan-2-yl)methylamino}acetamide
• CAS No: 780818-95-3
• MF: C₁₈H₁₈ClN₃O₂S
• MW: 375.872421741486
• CID: 5437348
• Update Time: 2025-07-01

N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-{(furan-2-yl)methylamino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[(3-chloro-4-methylphenyl)methyl]-1,3-thiazol-2-yl]-2-(furan-2-ylmethylamino)acetamide
• N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-{(furan-2-yl)methylamino}acetamide

• Inchi： 1S/C18H18ClN3O2S/c1-12-4-5-13(8-16(12)19)7-15-10-21-18(25-15)22-17(23)11-20-9-14-3-2-6-24-14/h2-6,8,10,20H,7,9,11H2,1H3,(H,21,22,23)
• InChI Key： SFHQVWHTFUTQPU-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC=C(C)C(Cl)=C2)S1)(=O)CNCC1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-{(furan-2-yl)methylamino}acetamide

N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-{(furan-2-yl)methylamino}acetamide: A Comprehensive Overview

The compound N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-{(furan-2-yl)methylamino}acetamide, identified by the CAS number 780818953, represents a significant advancement in the field of organic chemistry. This molecule, with its intricate structure and diverse functional groups, has garnered considerable attention due to its potential applications in pharmaceuticals and agrochemicals. Recent studies have highlighted its unique properties, making it a focal point for researchers seeking innovative solutions in these domains.

The chemical structure of this compound is characterized by a thiazole ring, a heterocyclic aromatic compound with sulfur and nitrogen atoms. The thiazole moiety is further substituted with a 3-chloro-4-methylphenyl group and an acetamide functional group. The presence of the furan ring introduces additional electronic and steric effects, enhancing the molecule's reactivity and bioavailability. These structural features contribute to its stability and ability to interact with biological systems, making it a promising candidate for drug development.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies, including nucleophilic substitution and condensation reactions, to optimize its production. The use of microwave-assisted synthesis has been particularly effective in improving reaction yields and reducing synthesis time. These advancements have made the compound more accessible for further studies and potential commercial applications.

In terms of pharmacological properties, this compound exhibits significant bioactivity against various targets. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, it has shown selective activity against certain enzymes involved in metabolic disorders, suggesting its potential role in treating conditions such as diabetes and obesity.

The application of computational chemistry techniques has further elucidated the molecular mechanisms underlying its bioactivity. Molecular docking studies have revealed that the compound interacts with key residues in target proteins, providing insights into its binding affinity and selectivity. These findings have guided the design of more potent analogs with improved pharmacokinetic profiles.

From an agricultural perspective, this compound has shown potential as a biopesticide due to its ability to inhibit key enzymes in pest species. Field trials have demonstrated its effectiveness in controlling crop pests without adverse effects on non-target organisms or the environment. This dual applicability in both pharmaceuticals and agrochemicals underscores its versatility as a chemical entity.

Looking ahead, ongoing research aims to explore the scalability of its synthesis for industrial production. Green chemistry approaches are being integrated to minimize waste and reduce environmental impact during manufacturing. Furthermore, clinical trials are being planned to evaluate its safety and efficacy in humans, paving the way for regulatory approval.

In conclusion, N-{5-(3-chloro-4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-{(furan-2-yl)methylamino}acetamide stands out as a remarkable example of modern chemical innovation. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable asset in addressing pressing challenges in healthcare and agriculture.